N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)furan-2-carboxamide

• IUPAC Name: N-[2-(6-fluoro-4-oxo-1,2,3-benzotriazin-3-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C14H11FN4O3/c15-9-3-4-11-10(8-9)14(21)19(18-17-11)6-5-16-13(20)12-2-1-7-22-12/h1-4,7-8H,5-6H2,(H,16,20)
• InChI Key: HIIKIGMPCOGKOF-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NCCN2C(=O)C3=C(C=CC(=C3)F)N=N2
• Molecular Formula: C14H11FN4O3
• Molecular Weight: 302.26 g/mol

Description

N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)furan-2-carboxamide, also known as FOB, is a novel small molecule compound that has been developed as a potential anticancer agent. FOB has shown promising results in preclinical studies and has the potential to become a valuable addition to the arsenal of cancer therapeutics.

Scientific Research Applications

Microwave-Assisted Synthesis and Biological Activities

Compounds containing furan and triazine moieties have been synthesized using microwave-assisted techniques, showing potential antimicrobial, antilipase, and antiurease activities. These findings suggest their applicability in developing new antimicrobial agents with specific enzyme inhibition properties (Başoğlu et al., 2013).

Antimicrobial Agents with Fluorinated Amino-Heterocyclic Compounds

Fluorinated amino compounds bearing triazine moieties have been synthesized and identified as potent antimicrobial agents. The incorporation of fluorine and nitro groups significantly enhances their activity, indicating their usefulness in addressing microbial resistance (Bawazir & Abdel-Rahman, 2018).

Enhanced DNA-Binding Affinity for Minor Groove Binding Drugs

Research on furamidine, a drug with a furan moiety replacing the central triazene unit in berenil, shows enhanced DNA-binding affinity. This property could be leveraged in designing drugs targeting DNA sequences for therapeutic purposes (Laughton et al., 1995).

Polyamides with s-Triazine Rings and Fluorene "Cardo" Groups

The synthesis and characterization of new polyamides incorporating s-triazine rings and fluorene cardo groups highlight their solubility and thermal stability. These materials have potential applications in high-performance polymers due to their robust physical properties (Sagar et al., 2001).

PET Tracers for Serotonin 5-HT1A Receptors

Fluoropyridinyl-carboxamide derivatives have been explored as PET tracers for serotonin 5-HT1A receptors, demonstrating potential for in vivo quantification in neuropsychiatric disorders. This research provides a foundation for developing diagnostic tools in mental health (García et al., 2014).

Potential Anti-HIV-1 and CDK2 Inhibitors

The synthesis of fluorine-substituted 1,2,4-triazinones shows promising anti-HIV-1 and CDK2 inhibition activities. Compounds with dual activity offer a novel approach for therapeutic intervention in HIV and cancer treatment (Makki et al., 2014).

Inhibitors of Lethal H5N1 Influenza A Viruses

Furan-carboxamide derivatives have been identified as novel inhibitors of the H5N1 influenza A virus, demonstrating significant anti-influenza activity. This discovery opens new avenues for antiviral drug development, particularly against highly pathogenic strains (Yongshi et al., 2017).